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Compound Name: 28554052021

Cat. No.: B12374733

Technical Support Center: 28554052022
Catheters

Welcome to the technical support center for the 28554052022 series catheters. This resource
is designed to assist researchers, scientists, and drug development professionals in preventing
and troubleshooting blockages during their experiments.

Troubleshooting Guide: Resolving Catheter
Blockages

Catheter blockage is a critical issue that can compromise experimental data and animal
welfare. This guide provides a systematic approach to identifying and resolving blockages.

Immediate Troubleshooting Steps

If you suspect a catheter blockage, follow these steps:
e Check for External Issues:
o Ensure there are no kinks or twists in the catheter tubing or connected lines.[1][2][3][4]

o Verify that all clamps are open and that the infusion pump, if used, is functioning correctly.

[2]
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o Confirm the position of the drainage or collection bag is below the level of the bladder to
prevent backflow.[4][5][6]

e Assess for Positional Occlusion:
o Slightly reposition the animal, as the catheter tip may be resting against a vessel wall.[2]
o For urinary catheters, a gentle cough from the subject can sometimes initiate flow.[1][3]
o Attempt a Gentle Flush:

o Using a sterile syringe, attempt to gently flush the catheter with sterile saline.[7] Never
force the flush, as this could rupture the catheter or dislodge a clot into the circulation.[8]

o If you can infuse fluid but cannot withdraw, you may have a partial or "withdrawal"
occlusion, often caused by a fibrin sheath at the catheter tip.[2][9]

Advanced Troubleshooting

If the initial steps do not resolve the blockage, consider the following:

o Thrombotic Occlusion: This is a common cause of blockage and results from blood clot
formation within or at the tip of the catheter.[2][10]

e Non-Thrombotic Occlusion: This can be caused by drug or mineral precipitates, or
mechanical issues.[38][9]

A diagnostic workflow can help determine the cause and appropriate solution.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.health.qld.gov.au/__data/assets/pdf_file/0028/1243792/38.Urinary-catheter-IDC-or-SPC-trouble-shooting-a-blocked-catheter.pdf
https://www.researchgate.net/publication/283023088_Troubleshooting_indwelling_catheter_problems_in_the_community
https://www.researchgate.net/publication/335960821_Prevention_and_management_of_urinary_catheter_blockages_in_community_settings
https://www.mednet.ca/en/report/management-of-catheter-occlusion-and-home-intrav.html
https://www.wikihow.com/Unblock-a-Catheter
https://www.healthywa.wa.gov.au/articles/s_t/troubleshooting-for-your-catheter
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/GastricCatheterizationHandlingInstructions.pdf
https://www.cathflo.com/catheter-management/types-catheter-occlusions.html
https://www.mednet.ca/en/report/management-of-catheter-occlusion-and-home-intrav.html
https://oley.org/?page=NewOptions_CathOcclu
https://www.mednet.ca/en/report/management-of-catheter-occlusion-and-home-intrav.html
https://www.researchgate.net/publication/10910767_Central_venous_access_device_occlusions_part_1_thrombotic_causes_and_treatment
https://www.cathflo.com/catheter-management/types-catheter-occlusions.html
https://oley.org/?page=NewOptions_CathOcclu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Suspected Catheter Blockage

Check for external issues (kinks, clamps)

'

Reposition animal/catheter

'

Attempt gentle flush with sterile saline

No

Occlusion Resolved Can you withdraw fluid?

Partial (Withdrawal) Occlusion Likely Complete Occlusion

(e.g., Fibrin Sheath)

Consider thrombolytic agent Investigate non-thrombotic causes
(e.g., alteplase) per protocol (precipitate, mechanical failure)

!

Replace Catheter

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Catheter Insertion

(Foreign Body)

Plasma Protein Adsorption
(Fibrinogen)

'

Platelet Adhesion and Activation

'

Activation of
Coagulation Cascade

'

Fibrin Formation

Thrombus (Clot) Formation

Catheter Occlusion

Catheter Occlusion

Thrombotic

Non-Thrombotic

Intraluminal Clot Fibrin Sheath Drug/Mineral Precipitate Mechanical Biofilm

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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